Cas no 37905-10-5 ((1E,3E,7E,11E)-1-isopropyl-4,8,12-trimethylcyclotetradeca-1,3,7,11-tetraene)

• Product name: (1E,3E,7E,11E)-1-isopropyl-4,8,12-trimethylcyclotetradeca-1,3,7,11-tetraene
• CAS No: 37905-10-5
• MF: C₂₀H₃₂
• MW: 272.46808
• CID: 1996100
• PubChem ID: 132274130

(1E,3E,7E,11E)-1-isopropyl-4,8,12-trimethylcyclotetradeca-1,3,7,11-tetraene Chemical and Physical Properties

Names and Identifiers

• (1E,3E,7E,11E)-1-isopropyl-4,8,12-trimethylcyclotetradeca-1,3,7,11-tetraene
• beta-pinacene
• 1(14)E,2Z,6E,10E-14-isopropyl-3,7,11-trimethylcyclotetradeca-1(14),3,7,11-tetraene
• CHEBI:139494
• (1Z,3E,7E,11E)-4-isopropyl-1,7,11-trimethylcyclotetradeca-1,3,7,11-tetraene
• 37905-10-5

• Inchi： InChI=1S/C20H32/c1-16(2)20-14-12-18(4)10-6-8-17(3)9-7-11-19(5)13-15-20/h8,11-12,14,16H,6-7,9-10,13,15H2,1-5H3
• InChI Key： UJUWZMUCEGGBOH-UHFFFAOYSA-N
• SMILES： CC(C)C1=C\C=C(C)/CC\C=C(C)/CC\C=C(C)/CC\1 |c:3,t:5,10,15|

Computed Properties

• Exact Mass: 272.250401021Da
• Monoisotopic Mass: 272.250401021Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų